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Compound of Interest

Compound Name: Isopropyldimethylchlorosilane
CAS No.: 3634-56-8
Cat. No.: B1588863

Get Quote

This guide provides an in-depth exploration of isopropyldimethylchlorosilane, a versatile
silylating agent pivotal in synthetic chemistry, particularly within pharmaceutical and materials
science research. This document moves beyond a simple recitation of facts to offer a cohesive
understanding of its properties, reactivity, and applications, grounded in established scientific
principles.

Core Molecular and Physical Characteristics

Isopropyldimethylchlorosilane, a sterically hindered organosilane, is a colorless liquid at
room temperature. Its fundamental properties are crucial for its application in sensitive chemical
transformations.
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Property Value Source

CAS Number 3634-56-8 [11[2][3][41[5]16]
Molecular Formula C5H13CISi [1][2][4]116]
Molecular Weight 136.69 g/mol [2]

Chloro-isopropyl-
dimethylsilane, DMIPSCI,

Synonyms : : : [21[3][5]1[6]
Dimethylisopropylchlorosilane,

Dimethylisopropylsilyl chloride

Boiling Point 109-112 °C [1][3][6]

Density 0.869 g/mL at 25 °C [3]

The Silylating Agent: Reactivity and Mechanistic
Considerations

The utility of isopropyldimethylchlorosilane stems from its function as a protecting group for
hydroxyl moieties. The silicon-chlorine bond is highly susceptible to nucleophilic attack by the
lone pair of electrons on an oxygen atom, leading to the formation of a stable silyl ether and the
liberation of hydrochloric acid.

The steric bulk of the isopropyl group, combined with the two methyl groups, provides a
moderate level of hindrance. This allows for selective protection of less sterically encumbered
alcohols. The choice of a base, typically a non-nucleophilic amine such as triethylamine or
imidazole, is critical to neutralize the HCI byproduct and drive the reaction to completion.

Experimental Workflow: Protection of a Primary Alcohol

The following protocol outlines a standard procedure for the silylation of a primary alcohol using
isopropyldimethylchlorosilane. This self-validating system includes in-process controls to
ensure reaction completion.

Materials:

e Primary alcohol (e.g., benzyl alcohol)
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 Isopropyldimethylchlorosilane (DMIPSCI)

¢ Anhydrous dichloromethane (DCM)

e Anhydrous triethylamine (TEA) or imidazole

e Anhydrous magnesium sulfate

e Saturated aqueous sodium bicarbonate

e Brine

e Argon or Nitrogen source

e Thin Layer Chromatography (TLC) plates (silica gel)

e Appropriate eluent for TLC (e.g., 9:1 Hexanes:Ethyl Acetate)
Procedure:

 Inert Atmosphere: The reaction vessel is dried in an oven and cooled under a stream of inert
gas (Argon or Nitrogen) to exclude atmospheric moisture, which can hydrolyze the
chlorosilane.

o Reagent Addition: The primary alcohol is dissolved in anhydrous DCM. To this solution, 1.1
equivalents of triethylamine and 1.05 equivalents of isopropyldimethylchlorosilane are
added sequentially at 0 °C. The slight excess of the amine and silylating agent ensures
complete consumption of the starting material.

e Reaction Monitoring: The reaction progress is monitored by TLC. A spot of the reaction
mixture is compared against a spot of the starting alcohol. The disappearance of the starting
material spot indicates the completion of the reaction.

o Workup: Upon completion, the reaction is quenched with saturated aqueous sodium
bicarbonate to neutralize any remaining acid. The organic layer is separated, washed with
brine, and dried over anhydrous magnesium sulfate.
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 Purification: The solvent is removed under reduced pressure, and the crude product is
purified by flash column chromatography on silica gel to yield the pure silyl ether.

Caption: Experimental workflow for the protection of an alcohol using
isopropyldimethyichlorosilane.

Logical Relationships in Silyl Ether Stability

The stability of the resulting silyl ether is a critical consideration in multi-step synthesis. This
stability is influenced by the steric bulk around the silicon atom and the electronic nature of the
substituents. The isopropyldimethylsilyl (DMIPS) group offers intermediate stability compared
to other common silyl ethers.
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Caption: Relative stability of common silyl ethers based on steric hindrance.

Safety and Handling

Isopropyldimethylchlorosilane is a flammable and corrosive liquid.[2] It reacts with water and
other protic solvents to release corrosive hydrogen chloride gas. Therefore, it must be handled

in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat, should be worn at all times.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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